Cas no 51264-73-4 (Propanoic acid,2-(4-formylphenoxy)-, ethyl ester)
51264-73-4 structure
Product Name:Propanoic acid,2-(4-formylphenoxy)-, ethyl ester
CAS No:51264-73-4
MF:C12H14O4
MW:222.237164020538
CID:370347
PubChem ID:3016639
Update Time:2025-04-19
Propanoic acid,2-(4-formylphenoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-(4-formylphenoxy)-, ethyl ester
- ethyl 2-(4-formylphenoxy)propanoate
- ethyl 2-(4-formylphenoxy)propionate
- DTXSID70965556
- AKOS000313180
- SCHEMBL10950258
- LGKWYOQEGGBNPN-UHFFFAOYSA-N
- EINECS 257-095-9
- NS00057388
- (+)-ethyl 2-(4-formylphenoxy)propionate
- 51264-73-4
-
- Inchi: 1S/C12H14O4/c1-3-15-12(14)9(2)16-11-6-4-10(8-13)5-7-11/h4-9H,3H2,1-2H3
- InChI Key: LGKWYOQEGGBNPN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=CC=1)C(C(=O)OCC)C
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanoic acid,2-(4-formylphenoxy)-, ethyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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